Cas no 2751614-72-7 ({5-Azaspiro[2.5]octan-7-yl}methanol hydrochloride)

• Product Name: {5-Azaspiro[2.5]octan-7-yl}methanol hydrochloride
• CAS No: 2751614-72-7
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• CID: 5759293
• PubChem ID: 165653989
• Update Time: 2025-05-22

{5-Azaspiro[2.5]octan-7-yl}methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• {5-azaspiro[2.5]octan-7-yl}methanol hydrochloride
• EN300-37274085
• 2751614-72-7
• {5-Azaspiro[2.5]octan-7-yl}methanol hydrochloride

• Inchi： 1S/C8H15NO.ClH/c10-5-7-3-8(1-2-8)6-9-4-7;/h7,9-10H,1-6H2;1H
• InChI Key： WNXOQJHGNFOLSY-UHFFFAOYSA-N
• SMILES： Cl.OCC1CNCC2(C1)CC2

Computed Properties

• Exact Mass: 177.0920418g/mol
• Monoisotopic Mass: 177.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on {5-Azaspiro[2.5]octan-7-yl}methanol hydrochloride

Comprehensive Overview of {5-Azaspiro[2.5]octan-7-yl}methanol hydrochloride (CAS No. 2751614-72-7)

The compound {5-Azaspiro[2.5]octan-7-yl}methanol hydrochloride (CAS No. 2751614-72-7) is a structurally unique and pharmacologically significant molecule that has garnered attention in the field of medicinal chemistry. Its spirocyclic framework and functionalized hydroxymethyl group make it a versatile intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the key features of {5-Azaspiro[2.5]octan-7-yl}methanol hydrochloride is its azaspirocyclic core, which is known to enhance metabolic stability and bioavailability in drug candidates. This structural motif is increasingly being explored in the design of next-generation pharmaceuticals, particularly those targeting neurodegenerative diseases and psychiatric disorders. The compound's hydrochloride salt form further improves its solubility, making it suitable for formulation studies.

In recent years, the demand for spirocyclic compounds like {5-Azaspiro[2.5]octan-7-yl}methanol hydrochloride has surged due to their ability to mimic natural product scaffolds. This aligns with the growing trend in green chemistry and sustainable drug development, where researchers seek to minimize synthetic complexity while maximizing therapeutic efficacy. The compound's rigid three-dimensional structure also makes it a valuable tool for structure-activity relationship (SAR) studies.

From a synthetic perspective, {5-Azaspiro[2.5]octan-7-yl}methanol hydrochloride offers opportunities for diverse functionalization. Its primary alcohol group can be readily converted into esters, ethers, or amines, enabling the creation of derivative libraries for high-throughput screening. This adaptability is crucial in modern fragment-based drug design, where small molecules are optimized for target binding affinity and selectivity.

The pharmaceutical industry's focus on precision medicine has further highlighted the importance of compounds like {5-Azaspiro[2.5]octan-7-yl}methanol hydrochloride. Its potential role in personalized therapeutics is being investigated, particularly in the context of orphan diseases and rare genetic disorders. The compound's novel chemical space may unlock new avenues for treating conditions with limited therapeutic options.

Analytical characterization of {5-Azaspiro[2.5]octan-7-yl}methanol hydrochloride typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are critical for reliable research outcomes. The availability of high-quality reference standards for this compound facilitates its use in quality control and method validation.

In the context of drug delivery systems, the physicochemical properties of {5-Azaspiro[2.5]octan-7-yl}methanol hydrochloride make it compatible with various formulation technologies. Its balanced lipophilicity profile suggests potential for both oral bioavailability and blood-brain barrier penetration, addressing two major challenges in CNS drug development. These attributes are particularly relevant given the current emphasis on neurological therapeutics in pharmaceutical R&D.

The growing interest in computational chemistry and AI-assisted drug discovery has also brought attention to compounds like {5-Azaspiro[2.5]octan-7-yl}methanol hydrochloride. Its well-defined molecular geometry serves as an excellent test case for molecular docking simulations and virtual screening protocols. Researchers are leveraging these tools to predict the compound's interactions with various biological targets before initiating costly laboratory experiments.

From a regulatory standpoint, {5-Azaspiro[2.5]octan-7-yl}methanol hydrochloride represents an important class of pharmaceutical intermediates that require careful characterization. The compound's safety profile and toxicological data are essential considerations for its potential use in preclinical studies. As the industry moves toward more translational research models, such well-characterized building blocks become increasingly valuable.

Looking ahead, the scientific community anticipates expanded applications for {5-Azaspiro[2.5]octan-7-yl}methanol hydrochloride in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) technology. These emerging fields require structurally diverse linkers and warheads, for which this compound's unique architecture may prove particularly suitable. Its potential in targeted protein degradation strategies represents an exciting frontier in drug discovery.